1-(2,3-dimethylphenyl)-4-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperazine

• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-(1-ethylpyrazol-3-yl)methanone
• InChI: InChI=1S/C18H24N4O/c1-4-22-9-8-16(19-22)18(23)21-12-10-20(11-13-21)17-7-5-6-14(2)15(17)3/h5-9H,4,10-13H2,1-3H3
• InChI Key: NXSDJTVXEJUEFQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)N2CCN(CC2)C3=CC=CC(=C3C)C
• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol

Description

1-(2,3-dimethylphenyl)-4-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperazine is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a piperazine derivative that has shown promising results in various studies related to its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(2,3-dimethylphenyl)-4-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperazine is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes involved in the regulation of cellular processes. It has also been reported to modulate the activity of certain ion channels, which may contribute to its physiological effects.
Biochemical and Physiological Effects
Studies have reported a range of biochemical and physiological effects associated with this compound. These include anti-inflammatory and analgesic effects, as well as anticancer properties. It has also been reported to have anticonvulsant and anxiolytic effects, making it a potential candidate for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,3-dimethylphenyl)-4-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperazine in lab experiments include its potential for use in the treatment of various diseases and its relatively low toxicity. However, its limited solubility in water and the need for specialized equipment and expertise for its synthesis may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 1-(2,3-dimethylphenyl)-4-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperazine. These include further studies on its mechanism of action, optimization of its synthesis method, and evaluation of its efficacy and safety in preclinical and clinical trials. Additionally, its potential applications in the treatment of various neurological disorders and its use as a tool for studying cellular processes warrant further investigation.

Synthesis Methods

The synthesis of 1-(2,3-dimethylphenyl)-4-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperazine involves the reaction of 1-ethyl-3-(2,3-dimethylphenyl)urea with ethyl chloroformate and piperazine in the presence of a catalyst. This method has been reported in several research articles and has been optimized for improved yield and purity.

Scientific Research Applications

The potential applications of 1-(2,3-dimethylphenyl)-4-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperazine in scientific research are numerous. This compound has been studied for its anticancer properties, with several studies reporting its ability to induce apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory disorders.